2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H16N2O3S/c20-16-12-23-17(14-7-4-8-15(11-14)19(21)22)18(16)10-9-13-5-2-1-3-6-13/h1-8,11,17H,9-10,12H2
• InChI Key: NDONCDRCZAJFPM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC(=CC=C2)[N+](=O)[O-])CCC3=CC=CC=C3
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol
• Solubility: 25.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one is a chemical compound that has been extensively studied for its potential use in scientific research. It is a thiazolidinone derivative that has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK signaling pathways. It has also been shown to inhibit the activity of enzymes such as COX-2 and iNOS, which are involved in inflammation.
Biochemical and Physiological Effects:
2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases. It has also been shown to have antitumor and antimicrobial properties, which may have potential applications in cancer and infectious disease treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various assays and experiments. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one. One direction is the further elucidation of its mechanism of action, which may lead to the development of more targeted therapies. Another direction is the exploration of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the development of more efficient synthesis methods may make this compound more readily available for scientific research.

Synthesis Methods

The synthesis of 2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one is a multistep process that involves the reaction of 2-phenylethylamine with 3-nitrobenzaldehyde to form an imine intermediate. This intermediate is then reacted with thioglycolic acid to form the thiazolidinone ring. The final product is obtained after purification by recrystallization.

Scientific Research Applications

2-(3-nitrophenyl)-3-(2-phenylethyl)-1,3-thiazolidin-4-one has been extensively studied for its potential use in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. It has also been shown to have potential applications in the treatment of diabetes, Alzheimer's disease, and other neurodegenerative disorders.